Cas no 256474-24-5 ((1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol)

• Product Name: (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol
• CAS No: 256474-24-5
• MF: C₈H₇Cl₃O
• MW: 225.499579668045
• MDL: MFCD07776654
• CID: 253629
• PubChem ID: 25324208
• Update Time: 2025-05-26

(1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,4-dichloro-a-(chloromethyl)-,(aS)-
• (S)-2-CHLORO-1-(3,4-DICHLOROPHENYL)ETHANOL
• 2-Chlor-4'-acetyl-biphenyl
• 2'-chloro 4-acetyl biphenyl
• 4-Acetyl-2'-chlor-biphenyl
• 4-Acetyl-2'-chlorobiphenyl
• D97157
• (R)-2-chloro-1-(3,4-dichlorophenyl)ethanol
• 256474-24-5
• SCHEMBL3510683
• (1S)-2-chloro-1-(3,4-dichlorophenyl)ethanol
• EN300-87687
• (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol
• LKALNWLBXMXTJS-MRVPVSSYSA-N
• AKOS026730972

• MDL： MFCD07776654
• Inchi： 1S/C8H7Cl3O/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8,12H,4H2/t8-/m1/s1
• InChI Key： LKALNWLBXMXTJS-MRVPVSSYSA-N
• SMILES： ClC[C@H](C1C=CC(=C(C=1)Cl)Cl)O

Computed Properties

• Exact Mass: 223.95600
• Monoisotopic Mass: 223.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.26560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol

Chemical Profile of (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol (CAS No. 256474-24-5)

The compound (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol, identified by its CAS number 256474-24-5, is a significant molecule in the field of pharmaceutical chemistry. This chiral alcohol derivative features a complex aromatic system with two chlorine substituents, making it a versatile scaffold for further chemical modifications and biological evaluations. The presence of the (1S) configuration at the ethan-1-ol carbon adds a layer of stereochemical specificity, which is crucial in drug design to achieve optimal pharmacological activity and minimal side effects.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The structural motif of (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol bears resemblance to certain bioactive molecules that have demonstrated efficacy in preclinical studies. Specifically, the dichlorophenyl group has been explored in the synthesis of kinase inhibitors and other therapeutic agents due to its ability to enhance binding affinity and metabolic stability. The chloro substituents at the 3 and 4 positions contribute to the lipophilicity of the molecule, which is a critical parameter for drug absorption, distribution, metabolism, and excretion (ADME) properties.

Current research in medicinal chemistry emphasizes the importance of stereochemistry in drug development. The (1S) configuration of (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol has been strategically incorporated to optimize interactions with biological targets. For instance, studies have shown that enantiomerically pure compounds often exhibit improved selectivity over their racemic counterparts, leading to better therapeutic outcomes. The synthesis of this compound involves advanced stereoselective methods, such as asymmetric hydrogenation or chiral auxiliary-assisted reactions, which are essential for achieving high enantiomeric purity.

Furthermore, the pharmaceutical industry is increasingly focusing on green chemistry principles to develop sustainable synthetic routes. The preparation of (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol can be optimized to minimize waste generation and energy consumption. Recent advancements in catalytic systems have enabled more efficient transformations, reducing the reliance on hazardous reagents and solvents. This aligns with global efforts to promote environmentally friendly practices in chemical manufacturing.

From a biological perspective, (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol has shown potential as an intermediate in the synthesis of novel bioactive molecules. Researchers are investigating its derivatives for their potential applications in treating conditions such as inflammation and neurodegeneration. The dichlorophenyl moiety is known to interact with various enzymes and receptors, making it a valuable building block for drug discovery programs. Preliminary computational studies suggest that structural modifications could enhance binding affinity to specific targets while maintaining favorable pharmacokinetic properties.

In conclusion, the compound (1S)-2-chloro-1-(3,4-dichlorophenyl)ethan-1-ol (CAS No. 256474-24-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive scaffold for designing next-generation therapeutics. As our understanding of biological pathways continues to evolve, compounds like this will play a crucial role in addressing complex diseases with innovative chemical solutions.